N-(3-fluoro-4-methoxyphenyl)-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-fluoro-4-methoxyphenyl)-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide, also known as FMTP, is a novel chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. FMTP belongs to the class of pyrazole carboxamides and has been found to exhibit several biochemical and physiological effects.
Mechanism of Action
N-(3-fluoro-4-methoxyphenyl)-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide exerts its effects through the inhibition of the cyclooxygenase-2 (COX-2) enzyme, which is involved in the production of prostaglandins that play a key role in inflammation and cancer. N-(3-fluoro-4-methoxyphenyl)-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide also inhibits the activity of the nuclear factor-kappaB (NF-kB) signaling pathway, which is involved in the regulation of immune responses and cell survival.
Biochemical and Physiological Effects:
N-(3-fluoro-4-methoxyphenyl)-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide has been found to exhibit several biochemical and physiological effects, including anti-inflammatory, anti-cancer, and neuroprotective properties. It has also been shown to improve cognitive function and memory in animal models.
Advantages and Limitations for Lab Experiments
N-(3-fluoro-4-methoxyphenyl)-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide has several advantages for use in laboratory experiments, including its high potency and selectivity for COX-2 inhibition. However, its limitations include its low solubility in water and potential toxicity at high doses.
Future Directions
There are several future directions for the research and development of N-(3-fluoro-4-methoxyphenyl)-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide, including the investigation of its potential therapeutic applications in other diseases such as Alzheimer's and Parkinson's disease. Further studies are also needed to optimize its pharmacokinetic properties and to develop more efficient synthesis methods. Additionally, the development of N-(3-fluoro-4-methoxyphenyl)-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide-based drug delivery systems could enhance its efficacy and reduce potential side effects.
Synthesis Methods
The synthesis of N-(3-fluoro-4-methoxyphenyl)-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide can be achieved through a multi-step process involving the reaction of 3-fluoro-4-methoxyaniline with thiophene-2-carbaldehyde, followed by the addition of hydrazine hydrate and then carboxylic acid. The final product is obtained through purification and isolation techniques.
Scientific Research Applications
N-(3-fluoro-4-methoxyphenyl)-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. It has been found to exhibit potent anti-inflammatory and anti-cancer properties by inhibiting the activity of certain enzymes and signaling pathways.
properties
IUPAC Name |
N-(3-fluoro-4-methoxyphenyl)-5-thiophen-2-yl-1H-pyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12FN3O2S/c1-21-13-5-4-9(7-10(13)16)17-15(20)12-8-11(18-19-12)14-3-2-6-22-14/h2-8H,1H3,(H,17,20)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPBWFPXLLMGVMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)C2=NNC(=C2)C3=CC=CS3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12FN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.